Cas no 646998-45-0 (Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-)

• Product Name: Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-
• CAS No: 646998-45-0
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 419010
• PubChem ID: 71379124
• Update Time: 2025-04-19

Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-butyl-N-(3-phenyl-2-propenyl)-
• N-butyl-N-(3-phenylprop-2-enyl)benzenesulfonamide
• DTXSID60801712
• 646998-45-0
• N-BUTYL-N-(3-PHENYLPROP-2-EN-1-YL)BENZENESULFONAMIDE

• Inchi： 1S/C19H23NO2S/c1-2-3-16-20(17-10-13-18-11-6-4-7-12-18)23(21,22)19-14-8-5-9-15-19/h4-15H,2-3,16-17H2,1H3
• InChI Key： DSOACOSQOMLBHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CC=CC1C=CC=CC=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 329.14509
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38